Cas no 1067230-64-1 (tert-butyl (3S)-3-(bromomethyl)pyrrolidine-1-carboxylate)

• Product Name: tert-butyl (3S)-3-(bromomethyl)pyrrolidine-1-carboxylate
• CAS No: 1067230-64-1
• MF: C₁₀H₁₈BrNO₂
• MW: 264.159422397614
• MDL: MFCD08059334
• CID: 842562
• PubChem ID: 51358286
• Update Time: 2025-09-21

tert-butyl (3S)-3-(bromomethyl)pyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• (S)-1-Boc-3-(Bromomethyl)pyrrolidine
• (S)-tert-butyl 3-(bromomethyl)pyrrolidine-1-carboxylate
• 3(S)-Bromomethyl-pyrrolidine-1-carboxylic acid tert-butyl ester
• tert-butyl (3S)-3-(bromomethyl)pyrrolidine-1-carboxylate
• NQNGQGISAMHLST-MRVPVSSYSA-N
• 1067230-64-1
• (S)-3-BROMOMETHYL-PYRROLIDINE-1-CARBOXYLIC ACID TERT-BUTYL ESTER
• AKOS015898176
• DTXSID80679930
• MFCD08059334
• AKOS015838276
• tert-butyl (S)-3-(bromomethyl)pyrrolidine-1-carboxylate
• ZB1401
• (S)-N-Boc-3-bromomethylpyrrolidine
• AS-30372
• CS-0005404
• SCHEMBL13604586
• C10H18BrNO2

• MDL： MFCD08059334
• Inchi： 1S/C10H18BrNO2/c1-10(2,3)14-9(13)12-5-4-8(6-11)7-12/h8H,4-7H2,1-3H3/t8-/m1/s1
• InChI Key： NQNGQGISAMHLST-MRVPVSSYSA-N
• SMILES： BrC[C@@H]1CN(C(=O)OC(C)(C)C)CC1

Computed Properties

• Exact Mass: 263.05200
• Monoisotopic Mass: 263.052
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.5A^2
• XLogP3: 2.3

Experimental Properties

• Color/Form: Yellow to Brown Liquid
• Density: 1.313
• Boiling Point: 300.053 °C at 760 mmHg
• Flash Point: 135.268 °C
• PSA: 29.54000
• LogP: 2.57620

tert-butyl (3S)-3-(bromomethyl)pyrrolidine-1-carboxylate Security Information

• Signal Word：Warning
• Hazard Statement： H302;H317
• Warning Statement： P280;P305+P351+P338
• Storage Condition：2-8 °C